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Compound of Interest

Compound Name: Clozic

Cat. No.: B1221202

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Clozic (also known as
Clobuzarit or ICI 55897) stock solutions for use in research applications. Clozic is an anti-
arthritic agent with demonstrated anti-proliferative and cytostatic properties, making it a
compound of interest in various biological studies.[1][2]

Chemical and Physical Properties

A summary of the key quantitative data for Clozic is presented in the table below for easy
reference.

Property Value

Synonyms Clobuzarit, ICI 55897

CAS Number 22494-47-9

Molecular Formula C17H17CIO3

Molecular Weight 304.77 g/mol

Appearance Solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)[1]
Storage Temperature Store stock solutions at -20°C[1]
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Biological Activity

Clozic has been shown to inhibit the growth of various mammalian cell types in a reversible,
cytostatic manner, rather than being cytotoxic.[1][2] This anti-proliferative effect is
concentration-dependent, with effective concentrations reported to be in the range of 50 uM to
500 uM in cell culture experiments.[3] The mechanism of action is suggested to be related to its
lipophilic nature, likely involving interaction with lipophilic targets within the cell.[2]

Experimental Protocols

1. Preparation of a 10 mM Clozic Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Clozic in DMSO. This
concentrated stock can then be diluted to the desired final concentration in cell culture media or
other aqueous buffers.

Materials:

¢ Clozic (Clobuzarit) powder

o Dimethyl Sulfoxide (DMSO), sterile

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips
Procedure:

o Calculate the required mass of Clozic:

o To prepare 1 mL of a 10 mM stock solution, the required mass of Clozic is calculated as
follows:

= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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= Mass (mg) = 10 mmol/L x 0.001 L x 304.77 g/mol x 1000 mg/g = 3.0477 mg

Weighing Clozic:

o Carefully weigh out approximately 3.05 mg of Clozic powder on an analytical balance and
transfer it to a sterile microcentrifuge tube.

Dissolving in DMSO:

o Add 1 mL of sterile DMSO to the tube containing the Clozic powder.

Mixing:

o Vortex the tube thoroughly until the Clozic is completely dissolved. Gentle warming to
37°C in a water bath can aid in dissolution if necessary.[1]

Sterilization (Optional):

o If required for your specific application, the stock solution can be filter-sterilized using a
0.22 um syringe filter that is compatible with DMSO.

Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for long-term storage.[1]
Note on DMSO Concentration in Final Working Solution:

DMSO can be toxic to cells at higher concentrations. When diluting the Clozic stock solution
into your experimental medium, ensure that the final concentration of DMSO is kept low,
typically below 0.5%, to minimize any solvent-induced effects. A vehicle control (medium with
the same final concentration of DMSO without Clozic) should always be included in your
experiments.

Visualizations
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Preparation of Clozic Stock Solution

1. Weigh Clozic Powder

~3,05 mg for 1 mL of 10 mM

2. Add DMSO

:

3. Vortex to Dissolve

v
4. Aliquot
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5. Store at -20°C

Use in‘Experiments

6. Thaw Aliquot

.g., to 50-500 pM

7. Dilute in Culture Medium

l

8. Treat Cells
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Caption: Experimental workflow for preparing and using Clozic stock solutions.
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Caption: Proposed mechanism of action for the anti-proliferative effects of Clozic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1221202#preparing-clozic-stock-solutions-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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